Cas no 68491-55-4 (4-Acetoxy-2,3,6-trimethylphenol)

• Product Name: 4-Acetoxy-2,3,6-trimethylphenol
• CAS No: 68491-55-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 393129
• Update Time: 2023-08-03

4-Acetoxy-2,3,6-trimethylphenol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2,3,5-trimethyl-, 1-acetate
• trimethylhydroquinone acetate
• BMHNIBQPXLPWMA-UHFFFAOYSA-N
• 4-acetoxy-2,3,6-trimethylphenol
• 4-Acetoxy-2,3,6-trimethylphenol

• Inchi： 1S/C11H14O3/c1-6-5-10(14-9(4)12)7(2)8(3)11(6)13/h5,13H,1-4H3
• InChI Key： BMHNIBQPXLPWMA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC(C)=C(C(C)=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5